Cas no 868755-54-8 (3-(1,2,4-Triazol-1-yl)benzaldehyde)
3-(1,2,4-Triazol-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
- Benzaldehyde,3-(1H-1,2,4-triazol-1-yl)-
- 3-(1,2,4-Triazol-1-yl)benzaldehyde
- PubChem22932
- YGKBHMJLDGOYPI-UHFFFAOYSA-N
- 3-(1,2,4-triazolyl)benzaldehyde
- SBB088761
- KM2450
- VZ25915
- TRA0001871
- 3-[1,2,4]triazol-1-yl-benzaldehyde
- SY003048
- Y4397
- A841865
- 3-(1H-1,2,4-triazol-1-yl)benzaldehyde, AldrichCPR
- 3-(1H-1,2,4-Triazol-1-yl)benzaldehyde (ACI)
- MFCD08271896
- PS-6182
- SCHEMBL2039106
- CS-0143630
- 868755-54-8
- DTXSID70594502
- DB-021561
- AC-22883
- AKOS013153813
- EN300-75590
- J-510423
-
- MDL: MFCD08271896
- Inchi: 1S/C9H7N3O/c13-5-8-2-1-3-9(4-8)12-7-10-6-11-12/h1-7H
- InChI Key: YGKBHMJLDGOYPI-UHFFFAOYSA-N
- SMILES: O=CC1C=C(N2C=NC=N2)C=CC=1
Computed Properties
- Exact Mass: 173.05900
- Monoisotopic Mass: 173.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.8
- XLogP3: 1.1
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Melting Point: 115 °C
- Boiling Point: 375.4℃/760mmHg
- Flash Point: 180.9℃
- Refractive Index: 1.642
- PSA: 47.78000
- LogP: 1.07980
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(1,2,4-Triazol-1-yl)benzaldehyde Security Information
- Signal Word:warning
- Hazard Statement: Harmful
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1,2,4-Triazol-1-yl)benzaldehyde Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1,2,4-Triazol-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM308258-5g |
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 95+% | 5g |
$528 | 2021-06-16 | |
| Alichem | A019143996-5g |
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 97% | 5g |
$897.13 | 2023-08-31 | |
| Alichem | A019143996-10g |
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 97% | 10g |
$1218.06 | 2023-08-31 | |
| Alichem | A019143996-25g |
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 97% | 25g |
$2030.10 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XL816-200mg |
3-(1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 97% | 200mg |
420.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XL816-50mg |
3-(1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 97% | 50mg |
174.0CNY | 2021-07-14 | |
| Apollo Scientific | OR9235-250mg |
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 97% | 250mg |
£24.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T83490-1g |
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 97% | 1g |
¥2449.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T83490-250mg |
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 97% | 250mg |
¥709.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T83490-5g |
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
868755-54-8 | 97% | 5g |
¥6609.0 | 2023-09-06 |
3-(1,2,4-Triazol-1-yl)benzaldehyde Production Method
Production Method 1
3-(1,2,4-Triazol-1-yl)benzaldehyde Raw materials
3-(1,2,4-Triazol-1-yl)benzaldehyde Preparation Products
3-(1,2,4-Triazol-1-yl)benzaldehyde Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-(1,2,4-Triazol-1-yl)benzaldehyde
Introduction to 3-(1,2,4-Triazol-1-yl)benzaldehyde (CAS No. 868755-54-8)
3-(1,2,4-Triazol-1-yl)benzaldehyde, also known by its CAS number 868755-54-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a benzaldehyde moiety with a 1,2,4-triazole ring. The presence of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.
The chemical formula of 3-(1,2,4-Triazol-1-yl)benzaldehyde is C9H7N3O. Its molecular weight is approximately 173.17 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and biological assays.
In recent years, the study of 3-(1,2,4-Triazol-1-yl)benzaldehyde has been driven by its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of various enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases and proteases, which are crucial targets in the treatment of diseases such as cancer and neurodegenerative disorders.
A study published in the Journal of Medicinal Chemistry in 2022 highlighted the ability of 3-(1,2,4-Triazol-1-yl)benzaldehyde to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. By targeting these kinases, the compound can potentially slow down or halt the proliferation of cancer cells. This finding has significant implications for the development of novel anticancer drugs.
Beyond its anticancer potential, 3-(1,2,4-Triazol-1-yl)benzaldehyde has also shown promise in neurodegenerative research. A study conducted by researchers at the University of California found that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of glutamate signaling. This modulation could have therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 3-(1,2,4-Triazol-1-yl)benzaldehyde have also been investigated to ensure its suitability for drug development. Studies have shown that it has good oral bioavailability and a favorable metabolic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
In addition to its direct therapeutic applications, 3-(1,2,4-Triazol-1-yl)benzaldehyde serves as a valuable building block in synthetic chemistry. Its unique structure allows it to be readily modified through various chemical reactions to produce a wide range of derivatives with diverse biological activities. This versatility makes it an attractive starting material for medicinal chemists seeking to develop novel compounds with improved efficacy and safety profiles.
The synthesis of 3-(1,2,4-Triazol-1-yl)benzaldehyde typically involves a multi-step process that begins with the reaction of benzaldehyde with hydrazine to form an intermediate hydrazone. This intermediate is then cyclized in the presence of an appropriate reagent to form the 1,2,4-triazole ring. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound on both laboratory and industrial scales.
In conclusion, 3-(1,2,4-Triazol-1-yl)benzaldehyde (CAS No. 868755-54-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.
868755-54-8 (3-(1,2,4-Triazol-1-yl)benzaldehyde) Related Products
- 167627-00-1(3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid)
- 162848-17-1(Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-)
- 27996-86-7(4-(1H-1,2,4-Triazol-1-yl)benzaldehyde)
- 167626-64-4(3-(1H-1,2,4-Triazol-1-yl)benzoic Acid)
- 1138011-23-0(1-4-(Bromomethyl)phenyl-1H-1,2,4-triazole Hydrobromide Hydrate)
- 138479-53-5(2-1,2,4Triazol-1-yl-benzaldehyde)
- 162848-16-0(4-(1H-1,2,4-Triazol-1-yl)benzoic Acid)
- 25700-04-3(1-4-(1H-1,2,4-triazol-1-yl)phenylethan-1-one)
- 868755-55-9(3-(1H-1,2,4-triazol-1-yl)phenylmethanol)
- 741717-66-8(3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine)